1,2-Diiodotetrafluorobenzene
Overview
Description
1,2-Diiodotetrafluorobenzene is a polyfluorinated compound that has been the subject of various studies due to its potential as a building block in organic synthesis. The presence of iodine atoms makes it a versatile precursor for further chemical transformations, while the fluorine atoms contribute to its unique reactivity and physical properties.
Synthesis Analysis
The synthesis of polyfluorinated compounds like 1,2-diiodotetrafluorobenzene often involves halogenation reactions. For instance, 1,4-diiodo-2,3,5,6-tetrafluorobenzene (DITFB), a closely related compound, has been synthesized and used as a precursor for various polyfluorinated organic compounds10. Although the specific synthesis of 1,2-diiodotetrafluorobenzene is not detailed in the provided papers, it can be inferred that similar halogenation techniques could be applied.
Molecular Structure Analysis
The molecular structure of polyfluorinated benzenes has been extensively studied. For example, the molecular structure of 1,2,4,5-tetrafluorobenzene was determined using gas-phase electron diffraction and ab initio calculations, revealing slight deviations from D6h symmetry . While this is not the same molecule as 1,2-diiodotetrafluorobenzene, it provides insight into the structural characteristics that might be expected for polyfluorinated benzenes with different substituents.
Chemical Reactions Analysis
1,2-Diiodotetrafluorobenzene can undergo photolysis in the presence of benzene, leading to products derived from the 2-iodotetrafluorophenyl radical and tetrafluorobenzyne . This indicates that the compound can participate in radical reactions and may serve as a precursor for aryne chemistry. Additionally, the reactivity of fluorobenzenes with transition metal complexes has been discussed, highlighting the potential for C-H and C-F bond activation reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of polyfluorinated benzenes are influenced by their fluorine substituents. For instance, the crystal structure of 1,2,3,5-tetrafluorobenzene shows a layered monoclinic structure with bifurcated C–H⋅⋅⋅F–C interactions, which is a result of the strong electronegativity of fluorine . Although not directly about 1,2-diiodotetrafluorobenzene, this study provides a basis for understanding how fluorine atoms affect the physical properties of such compounds. The NMR spectra of 1,2-difluorobenzene in nematic solvents also offer insights into the anisotropy of indirect fluorine couplings, which could be relevant for understanding the properties of 1,2-diiodotetrafluorobenzene .
Scientific Research Applications
Co-Crystal Synthesis and Solid-State Architecture
1,2-DITFB has been instrumental in the synthesis of co-crystals, leveraging its halogen bonding capabilities. Aakeröy et al. (2008) elucidate its role in assembling specific solid-state architectures using non-covalent interactions, showcasing its utility in forming co-crystals with defined molecular arrangements (Aakeröy, Desper, Fasulo, Hussain, Levin, & Schultheiss, 2008). Similarly, Gao et al. (2012) emphasize its efficacy as a halogen bonding donor in assembling an organic phosphorescent co-crystal with carbazole, illustrating its potential in developing phosphorescent materials (Gao, Shen, Zhao, Yan, Pang, & Jin, 2012).
Modulating Magnetic Properties
Pang et al. (2013) demonstrated the capacity of 1,2-DITFB to modulate crystal packing and magnetic properties in co-crystals. By forming novel cocrystals with organic free radicals, it was shown that halogen bonding can significantly influence magnetic coupling, underscoring the compound's utility in designing materials with desired magnetic properties (Pang, Zhao, Wang, Sun, & Jin, 2013).
Advancements in Organic Electronics
1,2-DITFB has also found applications in enhancing the efficiency of organic solar cells (OSCs). Fu et al. (2020) highlighted its role as a σ-hole-containing volatile solid additive in PM6:Y6-based OSCs. The synergetic interactions between 1,2-DITFB and the photoactive matrix contributed to a more condensed and ordered molecular arrangement, leading to a significant improvement in charge transport and overall device efficiency (Fu, Chen, Yang, Jung, Lv, Lan, Chen, Hu, Yang, Duan, Kan, Yang, Sun, Lu, & Xiao, 2020).
Phosphorescence and Luminescence
The compound's ability to modulate luminescence properties has been explored through the formation of cocrystals with pyrene. Shen et al. (2012) found that cocrystals of 1,2-DITFB with pyrene exhibited strong phosphorescence at room temperature, with the molecular environment created by 1,2-DITFB playing a crucial role in influencing phosphorescence behavior (Shen, Wei, Zou, Sun, & Jin, 2012).
Safety And Hazards
1,2-Diiodotetrafluorobenzene is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ . It is recommended to handle it in a well-ventilated place, wear suitable protective clothing, and avoid contact with skin and eyes .
Relevant Papers One relevant paper discusses the preparation and characterization of two supramolecular cocrystals, one of which involves 1,2-Diiodotetrafluorobenzene . The cocrystals display strong phosphorescence at room temperature .
properties
IUPAC Name |
1,2,3,4-tetrafluoro-5,6-diiodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6F4I2/c7-1-2(8)4(10)6(12)5(11)3(1)9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQBYIZAYQMMVTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)I)I)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6F4I2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70181552 |
Source
|
| Record name | 1,2,3,4-Tetrafluoro-5,6-diiodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70181552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
401.87 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Diiodotetrafluorobenzene | |
CAS RN |
2708-97-6 |
Source
|
| Record name | 1,2,3,4-Tetrafluoro-5,6-diiodobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2708-97-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2,3,4-Tetrafluoro-5,6-diiodobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002708976 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2708-97-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=21629 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2,3,4-Tetrafluoro-5,6-diiodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70181552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3,4-tetrafluoro-5,6-diiodobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.458 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,2,3,4-Tetrafluoro-5,6-diiodobenzene | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NBA9AD5ZEM | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
